Cas no 113985-74-3 (9-Phosphabicyclo[3.3.1]nonane, 9-oxide)

• Product Name: 9-Phosphabicyclo[3.3.1]nonane, 9-oxide
• CAS No: 113985-74-3
• MF: C₈H₁₄OP
• MW: 157.169923305511
• CID: 1202027
• PubChem ID: 13810230
• Update Time: 2025-04-20

9-Phosphabicyclo[3.3.1]nonane, 9-oxide Chemical and Physical Properties

Names and Identifiers

• 9-Phosphabicyclo[3.3.1]nonane, 9-oxide
• 9-phosphoniabicyclo[3.3.1]nonane 9-oxide
• 113985-74-3
• DTXSID30550184
• 9-Oxo-9-phosphabicyclo[3.3.1]nonan-9-ium
• 9-Phosphabicyclo[3.3.1]nonane 9-oxide
• SCHEMBL5353700

• Inchi： 1S/C8H14OP/c9-10-7-3-1-4-8(10)6-2-5-7/h7-8H,1-6H2/q+1
• InChI Key： MKROXAMHQSIQST-UHFFFAOYSA-N
• SMILES： [P+]1(C2CCCC1CCC2)=O

Computed Properties

• Exact Mass: 158.08615
• Monoisotopic Mass: 157.078227064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07